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Compound of Interest

Compound Name: 4-Isopropylbenzoic Acid

Cat. No.: B349260

An In-Depth Technical Guide to the Safe Handling of 4-lsopropylbenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and handling information for 4-
isopropylbenzoic acid (also known as cumic acid), intended for use by professionals in
research and development environments. The following sections detail the substance's
hazards, safe handling procedures, emergency protocols, and the experimental basis for these
recommendations.

Substance Identification and Properties

4-1sopropylbenzoic acid is a white crystalline solid.[1][2] It is characterized by a benzene ring
substituted with a carboxylic acid group and an isopropyl group.[2] While sparingly soluble in
water, it is soluble in organic solvents like ethanol and acetone.[2][3]

Table 1: Physicochemical Properties of 4-Isopropylbenzoic Acid
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Property Value Reference(s)
CAS Number 536-66-3 [1114]
Molecular Formula C10H1202 [1][5]
Molecular Weight 164.20 g/mol [5]

White to off-white
Appearance _ [1][6]
powder/crystalline powder

Odor Odorless [1]
Melting Point 117-120 °C [3]
Boiling Point 271.8°C at 760 mmHg [5]
Flash Point 128.1+16.2°C [5]
o Slightly soluble (0.151 mg/mL
Solubility in Water [71[8]
at 25 °C)

Hazard Identification and Classification

4-I1sopropylbenzoic acid is classified as hazardous under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). The primary hazards are related to skin, eye,
and respiratory irritation.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement Reference(s)
Skin H315: Causes skin
: i Category 2 N [11[4]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
o Category 2 o [1][4]
Damage/Eye Irritation eye irritation
Specific Target Organ
o ] Category 3 H335: May cause
Toxicity (Single ] ) o [1119]
(Respiratory system) respiratory irritation
Exposure)
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The signal word for this substance is "Warning".[1]

Experimental Protocols for Hazard Determination

The hazard classifications listed above are determined through standardized experimental
protocols, such as those established by the Organisation for Economic Co-operation and
Development (OECD). These guidelines are designed to ensure the reproducibility and
reliability of chemical safety data.

Acute Oral Toxicity (OECD Guideline 423)

This method is a stepwise procedure using a minimum number of animals to obtain sufficient
information on the acute oral toxicity of a substance to enable its classification.[9] The
substance is administered orally to a group of experimental animals at one of a series of
defined doses.[9] The absence or presence of compound-related mortality in one step
determines the next step of dosing.[9] This method allows for the ranking and classification of
substances according to the Globally Harmonised System (GHS).[9]

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This guideline provides a method to assess the potential for a substance to cause skin irritation
or corrosion.[7] It recommends a sequential testing strategy, often beginning with validated in
vitro or ex vivo tests to minimize animal testing.[7] In the in vivo test, the substance is applied in
a single dose to a small area of skin on an animal, with untreated skin serving as a control.[7]
The degree of irritation is scored at specified intervals to evaluate the severity and reversibility
of the effects.[10]

Acute Eye Irritation/Corrosion (OECD Guideline 405)

This test guideline is used to determine the potential of a substance to cause eye irritation or
corrosion.[4] Similar to skin irritation testing, it advocates for a weight-of-the-evidence analysis
of existing data and the use of in vitro tests before resorting to in vivo studies.[1] In the in vivo
test, the substance is applied in a single dose to the conjunctival sac of one eye of an animal,
with the other eye serving as a control.[4] The degree of eye irritation is evaluated by scoring
lesions of the conjunctiva, cornea, and iris at specific intervals.[4]

Safe Handling and Storage
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Proper handling and storage procedures are critical to minimize the risk of exposure.

e Handling:

[¢]

Wash hands and any exposed skin thoroughly after handling.[9]

o Wear appropriate personal protective equipment (PPE), including protective gloves,
clothing, and eye/face protection.[9]

o Avoid breathing dust, fumes, gas, mist, vapors, or spray.[9]
o Use only outdoors or in a well-ventilated area.[9]
o Do not get in eyes, on skin, or on clothing.[9]
o Avoid ingestion and inhalation.[9]
o Minimize dust generation and accumulation.[6]
o Storage:
o Keep containers tightly closed in a dry, cool, and well-ventilated place.[9]
o Store locked up.[4]
o Incompatible materials include strong oxidizing agents.[9]

Personal Protective Equipment (PPE)

The following diagram outlines the recommended personal protective equipment when
handling 4-isopropylbenzoic acid.
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Personal Protective Equipment (PPE) for 4-Isopropylbenzoic Acid

Researcher/Scientist Handling Substance

USE WHEN

MUST WEAR (ventilation is inadequate or dust is present)

MUST WEAR

ALWAYS PRACTICE

Skin Protection
(Impervious clothing, appropriate protective gloves)

Eye/Face Protection

Respiratory Protection General Hygiene
(Full-face respil if exp limits are (Wash hands after handling)

(Safety goggles with side-shields)

Click to download full resolution via product page
Caption: Recommended PPE for handling 4-Isopropylbenzoic acid.

Emergency Procedures

In the event of an accidental exposure or spill, the following procedures should be followed.

First-Aid Measures

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[1]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation persists, call a physician.[1]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur.[1]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce
vomiting. Get medical attention if symptoms occur.[1][6]

Fire-Fighting Measures
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e Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
chemical foam.[1]

» Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors.[1]

e Protective Equipment: As in any fire, wear a self-contained breathing apparatus (pressure-
demand, MSHA/NIOSH approved or equivalent) and full protective gear.[1]

Accidental Release Measures

The following workflow outlines the steps to be taken in the event of a spill.
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4-Isopropylbenzoic Acid Spill Response

Ensure Adequate Ventilation

Wear Appropriate PPE
(See Section 5)

Contain Spill
(Prevent entry into drains)

Clean Up
(Sweep or vacuum up material)

Dispose of Waste
(Place in suitable, closed containers for disposal)

Decontaminate Area

Click to download full resolution via product page

Caption: Workflow for responding to a 4-Isopropylbenzoic acid spill.
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Disposal Considerations

Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[4]

Toxicological Information

The toxicological properties of 4-isopropylbenzoic acid have not been fully investigated.[6]
Available data indicates that it causes skin, eye, and respiratory irritation.[1][6] There is no data
available on germ cell mutagenicity, carcinogenicity, or reproductive toxicity.[1]

Disclaimer

The information provided in this document is based on the present state of our knowledge and
is intended to describe the product for the purposes of health, safety, and environmental
requirements only. It should not be construed as guaranteeing any specific property of the
product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Isopropylbenzoic acid safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b349260#4-isopropylbenzoic-acid-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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